2-[(4-methylphenyl)sulfonylamino]-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 2-[(4-methylphenyl)sulfonylamino]-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C26H25N3O3S2/c1-16-9-11-20(12-10-16)34(31,32)29-22-8-6-5-7-21(22)25(30)28-26-27-23(15-33-26)24-18(3)13-17(2)14-19(24)4/h5-15,29H,1-4H3,(H,27,28,30)
• InChI Key: WHAFXHJLUHBYQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)NC3=NC(=CS3)C4=C(C=C(C=C4C)C)C
• Molecular Formula: C26H25N3O3S2
• Molecular Weight: 491.6 g/mol

Description

2-[(4-methylphenyl)sulfonylamino]-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C26H25N3O3S2 and its molecular weight is 491.62. The purity is usually 95%.
BenchChem offers high-quality 2-[(4-methylphenyl)sulfonylamino]-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(4-methylphenyl)sulfonylamino]-N-[4-(2,4,6-trimethylphenyl)-1,3-thiazol-2-yl]benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Cardiac Electrophysiological Activity

Compounds with similar structures have been synthesized and evaluated for their cardiac electrophysiological activity. For instance, N-substituted imidazolylbenzamides or benzene-sulfonamides have shown potency comparable to known selective class III agents, indicating potential applications in developing treatments for arrhythmias (Morgan et al., 1990).

Antimalarial and Antiviral Applications

Some sulfonamide derivatives have been investigated for their antimalarial activity and characterized by their ADMET properties. Theoretical calculations and molecular docking studies of these compounds suggest potential utility in developing treatments for malaria and COVID-19 (Fahim & Ismael, 2021).

Anticancer Agents

Derivatives like pro-apoptotic indapamide have been synthesized and evaluated for their anticancer activities. Some compounds demonstrated significant activity against melanoma cell lines, indicating their potential as anticancer agents (Yılmaz et al., 2015).

Nonlinear Optical Materials

Azo sulfonamide chromophores have been utilized as active nonlinear optical materials in films. These materials have applications in creating diffraction gratings and have shown moderate NLO-fores, highlighting their potential in optical technologies (Kucharski et al., 2010).

Antimicrobial and Antifungal Action

Research into sulfonyl-substituted nitrogen-containing heterocyclic systems has yielded compounds with significant sensitivity to both Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida albicans. These findings suggest the potential for developing new antimicrobial and antifungal agents (Sych et al., 2019).